N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[5-[(4-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H19N5O2S/c1-14-4-6-15(7-5-14)12-24-13-22-18-16(20(24)27)11-23-25(18)9-8-21-19(26)17-3-2-10-28-17/h2-7,10-11,13H,8-9,12H2,1H3,(H,21,26)
• InChI Key: WCWCTKHJJOQNIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3CCNC(=O)C4=CC=CS4
• Molecular Formula: C20H19N5O2S
• Molecular Weight: 393.5 g/mol

Description

N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H19N5O2S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Applications

Synthetic Methodologies for Heterocycles : Research has demonstrated the synthesis of heterocyclic compounds such as pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives from benzo[b]thiophen-2-yl-hydrazonoesters. These compounds are vital in medicinal chemistry due to their diverse biological activities (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial and Anticancer Activities : Pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their antimicrobial activities. Some derivatives have shown promising results, indicating the potential for developing new antimicrobial agents. Additionally, pyrazolo[1,5-a]pyrimidine derivatives were investigated for their in vitro cytotoxic activity against cancer cells, revealing some compounds with significant efficacy (Hassan, Hafez, & Osman, 2014).

COX-2 Inhibitory and Analgesic Properties : Novel compounds derived from thieno[2,3‐d]‐pyrimidine have been synthesized and tested for their COX-1/COX-2 inhibitory and analgesic activities. Some derivatives exhibited high COX-2 selectivity and significant analgesic and anti-inflammatory effects, comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anti-5-Lipoxygenase Agents and Anticancer Properties : Novel pyrazolopyrimidines derivatives have been synthesized for their potential anticancer and anti-5-lipoxygenase activities. Some compounds demonstrated notable cytotoxic effects against cancer cell lines and 5-lipoxygenase inhibition, indicating their potential as therapeutic agents (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Antituberculosis Activity : Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates have been designed and synthesized for their antituberculosis activity. Promising compounds showed activity against Mycobacterium tuberculosis, highlighting the importance of heterocyclic compounds in developing new treatments for tuberculosis (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).